Cas no 81387-89-5 (3,5-dibromo-1H-indole)

• Product Name: 3,5-dibromo-1H-indole
• CAS No: 81387-89-5
• MF: C₈H₅Br₂N
• MW: 274.940000295639
• CID: 720495
• PubChem ID: 11994315
• Update Time: 2025-04-19

3,5-dibromo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3,5-dibromo-
• 3,5-dibromo-1H-indole
• 3,5-DIBROMOINDOLE
• 1H-Indole,3,5-dibromo
• 3,5-bis(bromanyl)-1H-indole
• 81387-89-5
• AKOS009322635
• FT-0651714
• CS-0343117
• EN300-1275476
• A840118
• DTXSID80475434

• MDL： MFCD09834648
• Inchi： 1S/C8H5Br2N/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-4,11H
• InChI Key： NGTBILHUFBABDS-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=CC(=CC=21)Br

Computed Properties

• Exact Mass: 272.87900
• Monoisotopic Mass: 272.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8A^2
• XLogP3: 3.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.048±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 94 ºC
• Boiling Point: 374.3 °C at 760 mmHg
• Flash Point: 180.171 °C
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 15.79000
• LogP: 3.69290
• Vapor Pressure: No data available

3,5-dibromo-1H-indole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles